3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{4-[2-(morpholin-4-yl)acetamido]phenyl}propanamide

• IUPAC Name: 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[4-[(2-morpholin-4-ylacetyl)amino]phenyl]propanamide
• InChI: InChI=1S/C22H29N5O3S/c1-15-19(16(2)24-22(23-15)31-3)8-9-20(28)25-17-4-6-18(7-5-17)26-21(29)14-27-10-12-30-13-11-27/h4-7H,8-14H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: XIYVPAHQMBOPNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)C)CCC(=O)NC2=CC=C(C=C2)NC(=O)CN3CCOCC3
• Molecular Formula: C22H29N5O3S
• Molecular Weight: 443.6 g/mol

Description

The compound contains several functional groups including a pyrimidine ring which is a heterocyclic aromatic organic compound similar to pyridine and benzene. It also contains a morpholine ring, which is a common motif in organic chemistry and is present in many pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The presence of these groups can greatly influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions like nucleophilic substitution, elimination, and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, melting point, and boiling point would be determined by the functional groups present in the compound.

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and toxicity. Proper handling and disposal procedures should be followed when working with this compound.

Future Directions

The future directions for this compound could involve further studies to determine its potential uses. This could include testing its biological activity, studying its reactivity, or developing new synthesis methods.